Cas no 1596095-34-9 (Benzenemethanesulfonamide, α-ethyl-3-fluoro-)
Benzenemethanesulfonamide, α-ethyl-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanesulfonamide, α-ethyl-3-fluoro-
- 1-(3-fluorophenyl)propane-1-sulfonamide
- 1596095-34-9
- EN300-679578
-
- Inchi: 1S/C9H12FNO2S/c1-2-9(14(11,12)13)7-4-3-5-8(10)6-7/h3-6,9H,2H2,1H3,(H2,11,12,13)
- InChI Key: ZAPJCCXVVOJHBL-UHFFFAOYSA-N
- SMILES: C1(C(CC)S(N)(=O)=O)=CC=CC(F)=C1
Computed Properties
- Exact Mass: 217.05727796g/mol
- Monoisotopic Mass: 217.05727796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 345.1±44.0 °C(Predicted)
- pka: 10.07±0.60(Predicted)
Benzenemethanesulfonamide, α-ethyl-3-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679578-0.05g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-679578-0.1g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-679578-0.25g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-679578-0.5g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-679578-1.0g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679578-2.5g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-679578-5.0g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-679578-10.0g |
1-(3-fluorophenyl)propane-1-sulfonamide |
1596095-34-9 | 10.0g |
$5221.0 | 2023-03-11 |
Benzenemethanesulfonamide, α-ethyl-3-fluoro- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Benzenemethanesulfonamide, α-ethyl-3-fluoro-
Comprehensive Overview of Benzenemethanesulfonamide, α-ethyl-3-fluoro- (CAS No. 1596095-34-9)
Benzenemethanesulfonamide, α-ethyl-3-fluoro- (CAS No. 1596095-34-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated benzene structure and ethyl-substituted sulfonamide group, has garnered attention for its versatile applications in drug discovery and material science. Its molecular formula and structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various enzyme inhibitors and receptor modulators.
In recent years, the demand for fluorinated compounds like Benzenemethanesulfonamide, α-ethyl-3-fluoro- has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing next-generation therapeutics, especially for conditions such as inflammatory diseases and central nervous system (CNS) disorders. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and binding affinity, making this compound a focal point in medicinal chemistry.
The synthesis of Benzenemethanesulfonamide, α-ethyl-3-fluoro- involves multi-step organic reactions, including sulfonylation and fluorination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural integrity. Its CAS No. 1596095-34-9 serves as a unique identifier in chemical databases, facilitating seamless procurement for academic and industrial laboratories.
From an environmental perspective, the compound's eco-friendly synthesis routes are under exploration to align with green chemistry principles. Innovations like catalytic fluorination and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with the growing trend of sustainable chemical manufacturing, a topic frequently searched by professionals in the field.
In the context of AI-driven drug discovery, Benzenemethanesulfonamide, α-ethyl-3-fluoro- is often highlighted as a case study for machine learning-based molecular design. Computational tools predict its interactions with biological targets, accelerating the identification of potential lead compounds. This synergy between computational chemistry and experimental validation is reshaping modern research paradigms.
For quality assurance, analytical methods like mass spectrometry and X-ray crystallography are utilized to confirm the compound's identity and purity. Regulatory compliance, including REACH and GMP standards, ensures its safe handling and application in various industries. These aspects are critical for researchers seeking reliable chemical suppliers and certified reference materials.
Looking ahead, the potential of Benzenemethanesulfonamide, α-ethyl-3-fluoro- extends to material science, where its thermal stability and electronic properties are being evaluated for use in organic electronics and polymers. Such interdisciplinary applications underscore its relevance in both academic and industrial settings.
In summary, Benzenemethanesulfonamide, α-ethyl-3-fluoro- (CAS No. 1596095-34-9) represents a highly functionalized sulfonamide with broad utility. Its integration into cutting-edge research and alignment with sustainability goals make it a compound of enduring interest. As scientific inquiries evolve, this molecule will likely remain at the forefront of innovation in chemical sciences.
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